Cas no 798571-71-8 (1H-Imidazole-1-butanoic acid, 2-(acetyloxy)ethyl ester)

1H-Imidazole-1-butanoic acid, 2-(acetyloxy)ethyl ester structure
798571-71-8 structure
Product Name:1H-Imidazole-1-butanoic acid, 2-(acetyloxy)ethyl ester
CAS No:798571-71-8
MF:C11H16N2O4
MW:240.255743026733
CID:531600
PubChem ID:58743624
Update Time:2025-04-19

1H-Imidazole-1-butanoic acid, 2-(acetyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-butanoic acid, 2-(acetyloxy)ethyl ester
    • 2-acetyloxyethyl 4-imidazol-1-ylbutanoate
    • 798571-71-8
    • DTXSID60729846
    • 2-(Acetyloxy)ethyl 4-(1H-imidazol-1-yl)butanoate
    • Inchi: 1S/C11H16N2O4/c1-10(14)16-7-8-17-11(15)3-2-5-13-6-4-12-9-13/h4,6,9H,2-3,5,7-8H2,1H3
    • InChI Key: RGNADVIVSHJCDA-UHFFFAOYSA-N
    • SMILES: O(CCOC(C)=O)C(CCCN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 240.11100700g/mol
  • Monoisotopic Mass: 240.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 70.4Ų
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